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Compound of Interest

Compound Name: WAY-213613 hydrochloride

Cat. No.: B8087008 Get Quote

For researchers, scientists, and drug development professionals working with WAY-213613
hydrochloride, a potent and selective human EAAT2 inhibitor, adherence to strict safety and

handling protocols is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling WAY-213613 hydrochloride, it is crucial to use a comprehensive set of

personal protective equipment to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: In case of inadequate ventilation or when handling the powder form,

use a NIOSH-approved respirator.

Body Protection: Wear a laboratory coat, and consider additional protective clothing as

necessary.
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1. Preparation and Reconstitution:

WAY-213613 hydrochloride is a white to off-white solid powder.

Before handling, ensure you are in a well-ventilated area, preferably a chemical fume hood.

To prepare stock solutions, common solvents include DMSO and a 1eq. NaOH solution.[1]

For in vivo studies, specific formulation protocols involving DMSO, PEG300, Tween-80, and

saline or corn oil may be required.

2. Storage:

Proper storage is critical to maintain the stability and efficacy of the compound.

Storage Condition Duration

-80°C 6 months

-20°C 1 month

Room Temperature (Short Term) Desiccate

Note: Stock solutions should be stored sealed and away from moisture.[2]

Emergency Procedures and First Aid
In the event of accidental exposure, immediate action is necessary.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids apart. Seek prompt medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.
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Spill and Disposal Plan
Accidental Release Measures:

In case of a spill, evacuate the area and ensure adequate ventilation. Wearing full personal

protective equipment, contain and clean up the spill.

For solid spills: Gently sweep up the material to avoid dust generation.

For liquid spills: Absorb the solution with an inert material (e.g., diatomite, universal binders).

Decontaminate the spill area and equipment by scrubbing with alcohol.

Disposal:

All waste materials, including contaminated PPE and cleaning materials, should be disposed of

in accordance with local, state, and federal regulations for chemical waste.

Experimental Workflow for Handling WAY-213613
Hydrochloride
The following diagram outlines the standard procedure for safely handling WAY-213613
hydrochloride from receipt to disposal.
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Safe handling workflow for WAY-213613 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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